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Compound of Interest

Compound Name: Disperse Red 177

Cat. No.: B3427282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.I.

Disperse Red 177, a heterocyclic monoazo dye.[1] While primarily utilized in the textile

industry for dyeing polyester fibers, its physicochemical properties, particularly its solubility, are

of interest to researchers in various fields, including materials science and formulation

development.[1][2] This document outlines the known solubility profile of Disperse Red 177,

provides a detailed experimental protocol for its quantitative determination, and presents a

logical workflow for this procedure.

Core Concepts in Disperse Dye Solubility
Disperse dyes, by design, have very low solubility in water.[3] Their application in dyeing

synthetic, hydrophobic fibers like polyester relies on their ability to exist as a fine dispersion in

an aqueous bath and subsequently partition into the fiber, forming a solid-solid solution.[3]

Consequently, their solubility is more significant in organic solvents and specialized media. The

solubility of disperse dyes is influenced by factors such as the chemical structure of the dye,

the polarity of the solvent, and the temperature of the system.[4]

Physicochemical Properties of Disperse Red 177
A foundational understanding of the physicochemical properties of Disperse Red 177 is

essential for interpreting its solubility behavior.
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Property Value Reference

Chemical Name

2-((2-cyanoethyl)(4-((6-

nitrobenzothiazol-2-

yl)azo)phenyl)amino)ethyl

acetate

[5]

C.I. Name Disperse Red 177 [6]

CAS Number 58051-98-2 [6]

Molecular Formula C₂₀H₁₈N₆O₄S [7]

Molecular Weight 438.46 g/mol [7]

Appearance Red powder/grain [2][8]

Melting Point 167 °C [9]

Boiling Point 665.8 °C at 760 mmHg [7]

Density 1.39 g/cm³ [1]

Solubility Profile of Disperse Red 177
Precise quantitative solubility data for Disperse Red 177 in a wide range of common organic

solvents is not extensively published in publicly available literature. However, based on

technical data sheets, related research, and the behavior of structurally similar dyes, a

qualitative and inferred solubility profile can be established.
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Solvent Solubility Remarks Reference

Water Insoluble

Consistently reported

across multiple

sources.

[9][10]

Dimethyl Sulfoxide

(DMSO)
Soluble

Used as a solvent for

preparing

nanoparticles of

Pigment Red 177.

Acetone Likely Soluble

A related dye,

Disperse Red 17, is

soluble in acetone.

[11]

Ethanol Likely Soluble

A related dye,

Disperse Red 17, is

soluble in ethanol.

[11]

Ethyl Acetate Likely Soluble

Often used as a

solvent for polar

organic compounds.

[12]

Toluene
Sparingly Soluble to

Insoluble

As a non-polar

solvent, it is less likely

to be a good solvent

for this moderately

polar dye.

Supercritical CO₂ Soluble (variable)

Solubility is dependent

on temperature and

pressure; a key

medium for waterless

dyeing.

[13][14]

Decamethylcyclopent

asiloxane (D5)
Soluble

Used in silicone-

based waterless

dyeing systems.
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Note: The solubilities listed as "Likely Soluble" are inferred from the behavior of similar disperse

dyes or general solvent properties and should be experimentally verified for any specific

application.

Experimental Protocol: Spectrophotometric
Determination of Solubility
The following protocol details a robust method for determining the solubility of Disperse Red
177 in a given organic solvent using UV-Vis spectrophotometry. This method is based on

creating a calibration curve from solutions of known concentrations and then measuring the

concentration of a saturated solution.

Materials and Equipment
Disperse Red 177 (analytical standard)

Solvent of interest (spectroscopic grade)

UV-Vis Spectrophotometer

Analytical balance (± 0.0001 g)

Volumetric flasks (various sizes, Class A)

Pipettes (various sizes, Class A)

Syringe filters (0.45 µm, solvent-compatible)

Syringes

Scintillation vials or sealed flasks

Shaker or magnetic stirrer

Constant temperature bath

Procedure
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Part 1: Preparation of Standard Solutions and Calibration Curve

Prepare a Stock Solution: Accurately weigh a precise amount of Disperse Red 177 (e.g., 10

mg) and dissolve it in the chosen organic solvent in a 100 mL volumetric flask. This will be

your stock solution (e.g., 100 mg/L).

Perform Serial Dilutions: Create a series of standard solutions with decreasing

concentrations by performing serial dilutions of the stock solution. For example, prepare

standards of 50, 25, 12.5, 6.25, and 3.125 mg/L in separate volumetric flasks.

Determine Maximum Absorbance Wavelength (λmax): Using the spectrophotometer, scan

one of the mid-range standard solutions across the visible spectrum (e.g., 350-700 nm)

against a solvent blank to identify the wavelength of maximum absorbance (λmax).

Measure Absorbance of Standards: Set the spectrophotometer to the determined λmax.

Measure the absorbance of the solvent blank (to zero the instrument) and then each of the

standard solutions.

Construct the Calibration Curve: Plot the measured absorbance values (y-axis) against the

known concentrations of the standard solutions (x-axis). Perform a linear regression to

obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value >

0.99 is desirable.

Part 2: Preparation and Measurement of the Saturated Solution

Create a Saturated Solution: Add an excess amount of Disperse Red 177 to a known

volume of the organic solvent in a sealed container (e.g., a scintillation vial). The amount

should be sufficient to ensure undissolved solid remains after equilibration.

Equilibrate the Solution: Place the sealed container in a constant temperature bath on a

shaker or with a magnetic stirrer. Agitate the mixture for a sufficient period (e.g., 24-48 hours)

to ensure that equilibrium solubility is reached.

Sample the Supernatant: After the equilibration period, cease agitation and allow the excess

solid to settle. Carefully withdraw a sample from the clear supernatant using a syringe.
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Filter the Sample: Immediately filter the sample through a 0.45 µm syringe filter into a clean

vial to remove any undissolved microparticles. This step is critical to prevent artificially high

absorbance readings.

Dilute and Measure Absorbance: If the absorbance of the saturated solution is expected to

be outside the linear range of the calibration curve, perform a precise dilution with the same

solvent. Measure the absorbance of the filtered (and potentially diluted) saturated solution at

the λmax.

Part 3: Calculation of Solubility

Calculate Concentration: Using the equation from the calibration curve (y = mx + c),

calculate the concentration of the measured saturated solution sample.

Account for Dilution: If the sample was diluted, multiply the calculated concentration by the

dilution factor to determine the actual concentration of the saturated solution. This value

represents the solubility of Disperse Red 177 in the chosen solvent at the specified

temperature.

Logical and Experimental Workflows
The determination of solubility follows a structured workflow, from initial preparation to final

calculation. Similarly, the synthesis of azo dyes like Disperse Red 177 involves a logical

sequence of chemical reactions.
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Part 1: Calibration Curve Generation

Part 2: Saturated Solution Analysis

Part 3: Final Calculation

Weigh Disperse Red 177

Prepare Stock Solution

Perform Serial Dilutions

Prepare Standard Solutions

Determine λmax

Measure Absorbance of Standards

Plot Absorbance vs. Concentration

Generate Linear Regression (y=mx+c)

Calculate Concentration using y=mx+c

Calibration Equation

Add Excess Dye to Solvent

Equilibrate at Constant Temp.

Sample & Filter Supernatant

Measure Absorbance

Absorbance Value

Apply Dilution Factor

Final Solubility Value
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2-Amino-6-nitrobenzothiazole

Diazotization
(NaNO₂, H₃PO₄)

Diazo Intermediate

Azo Coupling

N-cyanoethyl-N-acetoxyethyl aniline

Crude Disperse Red 177

Filtration, Grinding & Drying

Purified Disperse Red 177

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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